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Compound of Interest

Compound Name: 3-Fluoro-4-propoxybenzaldehyde
CAS No.: 19415-48-6
Cat. No.: B1398802

Get Quote

Executive Summary

3-Fluoro-4-propoxybenzaldehyde represents a "sweet spot" in medicinal chemistry scaffold
design. It combines two critical features:

o The Fluorine Effect: The fluorine atom at the meta position (relative to the aldehyde)
modulates the pKa of the phenol ether, enhances metabolic stability against P450 oxidation,
and provides a specific electrostatic contact point in protein binding pockets.

e The Propoxy Tail: The para-propoxy chain offers a precise hydrophobic vector, ideal for
penetrating deep lipophilic pockets found in GPCRs (e.g., S1P1 receptors) and kinase ATP-
binding sites.

This guide details the synthesis of this intermediate and its transformation into high-value
bioactive libraries.

Chemical Profile & Safety

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1398802#bc-rfq
https://www.benchchem.com/product/b1398802/docs?utm_src=pdf-body#application-note-3-fluoro-4-propoxybenzaldehyde-in-bioactive-molecule-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1398802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Compound: 3-Fluoro-4-propoxybenzaldehyde CAS Number: 19415-48-6 Molecular Weight:
182.19 g/mol Appearance: Typically a pale yellow oil or low-melting solid.

Property Specification Note
) Critical for library synthesis to

Purity >98% (GC) ) )

prevent side-reactions.
- Highly soluble in organic

Solubility DCM, THF, MeOH .
solvents; poor water solubility.
Aldehydes oxidize to benzoic

Storage 2-8°C, Inert Gas acids over time; store under
Argon/N2.

Safety Advisory:

e GHS Classification: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

e Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.

Strategic Synthesis Map

The utility of this aldehyde lies in its divergent reactivity. The following diagram illustrates the
primary synthetic pathways available to researchers.
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Figure 1: Divergent synthetic utility of 3-Fluoro-4-propoxybenzaldehyde.
Protocol A: Synthesis of the Core Intermediate
For researchers needing to synthesize the aldehyde de novo from the phenol precursor.

Objective: Preparation of 3-Fluoro-4-propoxybenzaldehyde from 3-fluoro-4-
hydroxybenzaldehyde. Scale: 10 mmol (adaptable).

Reagents
e 3-Fluoro-4-hydroxybenzaldehyde (1.40 g, 10 mmol)

1-Bromopropane (1.36 mL, 15 mmol)

Potassium Carbonate (K2COs), anhydrous (2.76 g, 20 mmol)

Potassium lodide (KI) (Catalytic, 10 mol%)

DMF (Dimethylformamide), anhydrous (20 mL)

Step-by-Step Methodology

e Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoro-4-
hydroxybenzaldehyde in 20 mL of anhydrous DMF.

» Base Addition: Add K2COs and catalytic KI. The KI accelerates the reaction via the
Finkelstein reaction mechanism (in situ generation of propyl iodide).

o Alkylation: Add 1-bromopropane dropwise.

e Reaction: Heat the mixture to 65°C for 4—6 hours. Monitor by TLC (Hexane:EtOAc 4:1). The
starting phenol (lower Rf) should disappear.

o Workup:
o Cool to room temperature.[1]

o Pour into 100 mL ice-water.
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o Extract with Ethyl Acetate (3 x 30 mL).

o Wash combined organics with water (2x) and brine (1x) to remove DMF.

 Purification: Dry over Na2SOas, filter, and concentrate. If necessary, purify via silica gel
chromatography (0-20% EtOAc in Hexanes).

 Yield Expectation: 90-95% (Pale yellow oil).

Protocol B: Reductive Amination (S1P1 Agonist
Library)

This is the primary reaction used to attach the "tail" to amine-bearing scaffolds (e.g., azetidines,
pyrrolidines) in S1P1 modulator synthesis.

Objective: Coupling 3-Fluoro-4-propoxybenzaldehyde with a secondary amine. Mechanism:
Formation of an iminium ion followed by selective hydride reduction.[2]

Reagents

e 3-Fluoro-4-propoxybenzaldehyde (1.0 equiv)

Amine substrate (e.g., 3-amino-azetidine derivative) (1.0-1.2 equiv)

Sodium Triacetoxyborohydride (STAB, NaBH(OAc)s) (1.5 equiv)

Acetic Acid (AcOH) (1.0 equiv, optional catalyst)

DCE (1,2-Dichloroethane) or DCM (Dichloromethane)

Step-by-Step Methodology

e Imine Formation:
o Dissolve the amine and aldehyde in DCE (0.1 M concentration).

o Expert Tip: If the amine is a salt (e.g., HCl salt), add 1.0 equiv of Triethylamine (TEA) to
free-base it before adding the aldehyde.
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o Add Acetic Acid (1 equiv) if the reaction is sluggish. Stir for 30—-60 minutes at Room
Temperature (RT) to allow imine equilibrium.

e Reduction:
o Add NaBH(OACc)s in one portion.

o Why STAB? Unlike NaBH4, STAB is mild and will not reduce the aldehyde to alcohol
before it reacts with the amine. It is also safer than NaBH3CN (no cyanide risk).

 Incubation: Stir at RT for 2-16 hours.

e Quench & Workup:
o Quench with saturated agueous NaHCOs (gas evolution will occur).
o Extract with DCM.
o Dry over MgSOa4 and concentrate.

 Validation:

o 1H NMR: Look for the disappearance of the aldehyde proton (~9.8 ppm) and the
appearance of the benzylic methylene doublet/singlet (~3.5-4.0 ppm).

Case Study: S1P1 Receptor Agonist Design

Context: S1P1 agonists (like Ponesimod or Ozanimod analogs) often require a lipophilic "tail" to
occupy the hydrophobic pocket of the receptor.

Pharmacophore Logic:

e The Head: A polar head group (amino acid or zwitterion) interacts with Glu121 and Arg120.
e The Linker: Arigid heterocycle (oxadiazole, azetidine).

e The Tail (Our Molecule): The 3-fluoro-4-propoxyphenyl moiety.

o The Propoxy group fills the hydrophobic channel.
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o The Fluorine atom reduces the electron density of the aromatic ring, reducing the rate of

oxidative metabolism at the benzylic position and potentially improving half-life (
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Figure 2: Pharmacophore assembly showing the role of the 3-fluoro-4-propoxyphenyl tail.

Troubleshooting & Expert Tips

Issue

Probable Cause

Solution

Low Yield in Alkylation

Incomplete reaction; moisture
in DMF.

Use anhydrous DMF; add
catalytic Kl (Finkelstein
condition); increase temp to
80°C.

Aldehyde Reduction (Alcohol
byproduct)

Reducing agent too strong or

added too early.

Use NaBH(OACc)s instead of
NaBHa4. Ensure imine
formation (30 min stir) before

adding hydride.

"Sticky" Reaction Mixture

Boron complexes.

Quench with MeOH first, then
aqueous NaHCOs. Stir the

biphasic quench vigorously for
30 mins to break boron-amine

complexes.

References
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» National Center for Biotechnology Information.PubChem Compound Summary for CID
2733499 (Related 3-Fluoro-4-methoxybenzaldehyde). [Link]

» Journal of Medicinal Chemistry.Discovery of S1P1 Agonists. (General reference for the 3-
fluoro-4-alkoxy pharmacophore in S1P modulators). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]
e 2. youtube.com [youtube.com]

o To cite this document: BenchChem. [Application Note: 3-Fluoro-4-propoxybenzaldehyde in
Bioactive Molecule Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398802/docs#application-note-3-fluoro-4-
propoxybenzaldehyde-in-bioactive-molecule-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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